Cas no 1700581-57-2 (Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate)

Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate structure
1700581-57-2 structure
Product Name:Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
CAS No:1700581-57-2
MF:C10H14N2O2S
MW:226.295361042023
CID:5701298
PubChem ID:106510139
Update Time:2023-10-14

Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
    • Methyl2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
    • 1700581-57-2
    • EN300-1458379
    • 4-Thiazolecarboxylic acid, 2-amino-5-cyclopentyl-, methyl ester
    • Inchi: 1S/C10H14N2O2S/c1-14-9(13)7-8(15-10(11)12-7)6-4-2-3-5-6/h6H,2-5H2,1H3,(H2,11,12)
    • InChI Key: JFJBCTUDCGZTBE-UHFFFAOYSA-N
    • SMILES: S1C(C2CCCC2)=C(C(OC)=O)N=C1N

Computed Properties

  • Exact Mass: 226.07759887g/mol
  • Monoisotopic Mass: 226.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.287±0.06 g/cm3(Predicted)
  • Boiling Point: 379.6±30.0 °C(Predicted)
  • pka: 2.88±0.10(Predicted)

Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate Pricemore >>

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